9H-Carbazole-3-sulfonyl chloride

• IUPAC Name: 9H-carbazole-3-sulfonyl chloride
• InChI: InChI=1S/C12H8ClNO2S/c13-17(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7,14H
• InChI Key: YZPNVCJKKPZEIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)S(=O)(=O)Cl
• Molecular Formula: C12H8ClNO2S
• Molecular Weight: 265.72 g/mol

Description

9H-Carbazole-3-sulfonyl chloride is a useful research compound. Its molecular formula is C12H8ClNO2S and its molecular weight is 265.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photo-Fries Rearrangement

• Application : The photo-Fries rearrangement of different 9H-carbazol-2-yl sulfonates can be used for the preparative-scale introduction of alkyl- or arylsulfonyl groups into polycyclic aromatic compounds under mild conditions. This method is characterized by various spectroscopy techniques and elemental analysis (Crevatín et al., 2006).

Regioselective Functionalization

• Application : The regioselective C3-functionalization of 9H-carbazoles through C(sp2)-H insertion of α-imino rhodium(II) carbenoids, generated from 1-sulfonyl-1,2,3-triazoles, is a versatile method for synthesizing biologically valuable motifs (Samala et al., 2017).

Antimicrobial Activities

• Application : Derivatives of 9H-carbazole have been synthesized and evaluated for their antimicrobial properties. This includes the transformation of carbazole into various heterocyclic derivatives and their subsequent testing as antimicrobial agents (Salih et al., 2016).

Solid-Supported Synthesis

• Application : 9H-carbazole reacts with dibromoalkane/acid di chloride on solid supports under microwave irradiation, offering a greener methodology with faster reaction times, solvent-free conditions, and higher yields and purity of products (Narkhede, 2014).

Electropolymerization Studies

• Application : The electropolymerization of 9-(4-nitrophenylsulfonyl)-9H-carbazole on different microelectrodes has been studied, providing insights into capacitive behaviors and the synthesis of poly[9-(4-nitrophenylsulfonyl)-9H-carbazole] through various techniques (Ates & Uludağ, 2011).

Spectroscopic Analysis

• Application : Spectroscopic studies of 9H-carbazole derivatives using techniques like FT-IR, Raman, and NMR have been conducted, providing valuable information on the molecular structure and electronic properties (Şaş et al., 2016).

Delayed Fluorescence Materials

• Application : The synthesis of bipolar materials for thermally activated delayed fluorescence based on 9H-carbazoles has applications in material science, with studies focusing on their electronic and photophysical properties (Huang et al., 2014).